Cas no 1148116-92-0 ((2-Cyanopyridin-4-yl)methyl 4-bromobenzoate)

(2-Cyanopyridin-4-yl)methyl 4-bromobenzoate structure

1148116-92-0 structure

Product Name:(2-Cyanopyridin-4-yl)methyl 4-bromobenzoate

CAS No:1148116-92-0

MF:C₁₄H₉BrN₂O₂

MW:317.137462377548

CID:1095540

PubChem ID:42644992

Update Time:2025-04-20

(2-Cyanopyridin-4-yl)methyl 4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

- (2-Cyanopyridin-4-yl)methyl 4-bromobenzoate
- (2-Cyanopyridin-4-yl)methyl4-bromobenzoate
- 1148116-92-0
- Inchi： 1S/C14H9BrN2O2/c15-12-3-1-11(2-4-12)14(18)19-9-10-5-6-17-13(7-10)8-16/h1-7H,9H2
- InChI Key： GMOOOMMKAXAULW-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(=O)OCC1C=CN=C(C#N)C=1

Computed Properties

Exact Mass: 315.98474g/mol
Monoisotopic Mass: 315.98474g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 358
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 63Å²

(2-Cyanopyridin-4-yl)methyl 4-bromobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM152536-1g	(2-cyanopyridin-4-yl)methyl 4-bromobenzoate	1148116-92-0	95%	1g	$635	2021-08-05
Alichem	A029189273-1g	(2-Cyanopyridin-4-yl)methyl 4-bromobenzoate	1148116-92-0	95%	1g	$568.88	2023-09-04
Chemenu	CM152536-1g	(2-cyanopyridin-4-yl)methyl 4-bromobenzoate	1148116-92-0	95%	1g	$635	2023-02-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1758136-1g	(2-Cyanopyridin-4-yl)methyl 4-bromobenzoate	1148116-92-0	98%	1g	￥4502.00	2024-08-09

(2-Cyanopyridin-4-yl)methyl 4-bromobenzoate Related Literature

1. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
2. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
3. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543

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